2-amino-N-cyclohexyl-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide

• IUPAC Name: 2-amino-N-cyclohexyl-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• InChI: InChI=1S/C17H26N2OS/c1-2-11-8-9-13-14(10-11)21-16(18)15(13)17(20)19-12-6-4-3-5-7-12/h11-12H,2-10,18H2,1H3,(H,19,20)
• InChI Key: PWAWLLVCZOVEEN-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC2=C(C1)SC(=C2C(=O)NC3CCCCC3)N
• Molecular Formula: C17H26N2OS
• Molecular Weight: 306.5 g/mol

Description

“2-amino-N-cyclohexyl-6-ethyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide” is a chemical compound with the molecular formula C17H26N2OS. It is used for proteomics research.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not fully detailed in the available resources. The molecular formula is C17H26N2OS.

Scientific Research Applications

Environmental and Biological Impact Studies

• Environmental Exposure to Plasticizers : A study on 1,2-Cyclohexane dicarboxylic acid, diisononyl ester (DINCH), a plasticizer used to replace phthalates, highlighted the measurement of DINCH metabolites in urine as biomarkers for exposure assessment, indicating the importance of monitoring environmental contaminants and their human exposure levels (Silva et al., 2013).

Medical and Pharmacological Applications

• Antifibrinolytic Agents : Research on amino methyl cyclohexane carboxylic acid, an antifibrinolytic agent, showed its potential in clinical settings to manage bleeding disorders, reflecting the ongoing efforts to discover and utilize compounds with beneficial pharmacological properties (Andersson et al., 2009).

Repellent Efficacy and Chemical Safety

• Synthesis and Repellent Efficacy : A study on a new chiral piperidine analog compared its repellent efficacy against mosquitoes to that of DEET and Bayrepel, showcasing the process of developing new, effective compounds for pest control (Klun et al., 2003).

Toxicology and Safety Evaluations

• Acrylamide Exposure and Metabolism : Investigations into the metabolism and hemoglobin adduct formation of acrylamide in humans underscore the significance of understanding toxicological profiles and exposure risks of chemicals, contributing to safer handling practices and regulatory standards (Fennell et al., 2005).

Mechanism of Action

The mechanism of action of this compound is not clear from the available data. It’s used for proteomics research, but the exact biological activity is not specified.